Cas no 50906-29-1 (1,2-Benzenedicarbonyldiazide)
1,2-Benzenedicarbonyldiazide structure
Product Name:1,2-Benzenedicarbonyldiazide
CAS No:50906-29-1
MF:C8H4N6O2
MW:216.156359672546
CID:2688637
Update Time:2023-08-07
1,2-Benzenedicarbonyldiazide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarbonyldiazide
- phthalic azide
- Phthaloyldiazide
-
- Inchi: 1S/C8H4N6O2/c9-13-11-7(15)5-3-1-2-4-6(5)8(16)12-14-10/h1-4H
- InChI Key: SEWSAELRCXMQGI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(N=[N+]=[N-])=O)N=[N+]=[N-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 355
- Topological Polar Surface Area: 62.9
1,2-Benzenedicarbonyldiazide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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